Cas no 72425-47-9 (Sulfuric acid, ethyl 4-methylphenyl ester)

• Product Name: Sulfuric acid, ethyl 4-methylphenyl ester
• CAS No: 72425-47-9
• MF: C₉H₁₂O₄S
• MW: 216.254181861877
• CID: 543986
• PubChem ID: 15668767
• Update Time: 2025-04-19

Sulfuric acid, ethyl 4-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid, ethyl 4-methylphenyl ester
• ethyl (4-methylphenyl) sulfate
• SCHEMBL3895027
• 72425-47-9
• DTXSID60576610
• Ethyl 4-methylphenyl sulfate

• Inchi： 1S/C9H12O4S/c1-3-12-14(10,11)13-9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3
• InChI Key： QGNSLGKROUXJTH-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OCC)OC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 216.04566
• Monoisotopic Mass: 216.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Arylsulfates